Cas no 62367-94-6 ((2Z)-3-morpholin-4-yl-1-(2-phenyl-1H-indol-3-yl)but-2-en-1-one)

• Product name: (2Z)-3-morpholin-4-yl-1-(2-phenyl-1H-indol-3-yl)but-2-en-1-one
• CAS No: 62367-94-6
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 1638260
• PubChem ID: 6446541

(2Z)-3-morpholin-4-yl-1-(2-phenyl-1H-indol-3-yl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-morpholin-4-yl-1-(2-phenyl-1H-indol-3-yl)but-2-en-1-one
• (Z)-3-morpholin-4-yl-1-(2-phenyl-1H-indol-3-yl)but-2-en-1-one
• 3-(4-Morpholinyl)-1-(2-phenyl-1H-indol-3-yl)-2-buten-1-one
• 62367-94-6
• 2-Buten-1-one, 3-(4-morpholinyl)-1-(2-phenyl-1H-indol-3-yl)-
• BRN 4734642

• Inchi： InChI=1S/C22H22N2O2/c1-16(24-11-13-26-14-12-24)15-20(25)21-18-9-5-6-10-19(18)23-22(21)17-7-3-2-4-8-17/h2-10,15,23H,11-14H2,1H3/b16-15-
• InChI Key： KFTAKGDZIDBXCD-NXVVXOECSA-N
• SMILES： CC(=CC(=O)C1=C(NC2=CC=CC=C21)C3=CC=CC=C3)N4CCOCC4

Computed Properties

• Exact Mass: 346.16826
• Monoisotopic Mass: 346.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.33